Cas no 170570-01-1 (4-Desmethyl-3-methyl Celecoxib)

• Product Name: 4-Desmethyl-3-methyl Celecoxib
• CAS No: 170570-01-1
• MF: C₁₇H₁₄F₃N₃O₂S
• MW: 381.372172832489
• CID: 836193
• Update Time: 2025-04-19

4-Desmethyl-3-methyl Celecoxib Chemical and Physical Properties

Names and Identifiers

• Celecoxib meta-isomer
• 4-Desmethyl-3-methyl Celecoxib
• Celecoxib Related Compound A
• 4-[5-(3-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• 4-[5-(3-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
• Celecoxib impurity A
• Celecoxib EP IMpurity A
• 4-bromo-3H-2-benzofuran-1-one
• 4-[5-(3-Methylphenyl)-3-trifluoroMethyl-1H-pyrazol-1-yl]benzenesulfonaMide
• 4-[5-(3-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzene-1-sulfonamide
• Celecoxib Related Compound A (10 mg) (4-[5-(3-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide)

• Inchi： 1S/C17H14F3N3O2S/c1-11-3-2-4-12(9-11)15-10-16(17(18,19)20)22-23(15)13-5-7-14(8-6-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
• InChI Key： MPVPOTMPKLOUHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=CC=C(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 381.07600

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 86.36000
• LogP: 5.29500

4-Desmethyl-3-methyl Celecoxib Security Information

• Hazardous Material transportation number：NONH for all modes of transport